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Compound of Interest

Compound Name: Sulfo-Cy5 diacid potassium

Cat. No.: B12361336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo-Cy5 diacid potassium salt is a water-soluble, near-infrared fluorescent dye. As a

member of the cyanine dye family, it is characterized by its high molar extinction coefficient,

good fluorescence quantum yield, and a chemical structure that includes sulfonate groups to

enhance its hydrophilicity.[1][2] This increased water solubility makes it particularly suitable for

biological applications in aqueous environments, as it minimizes the need for organic co-

solvents that can be detrimental to the structure and function of biomolecules.[3] The dye's

fluorescence emission in the far-red to near-infrared spectrum reduces interference from

cellular autofluorescence, leading to an improved signal-to-noise ratio in fluorescence

microscopy and other imaging applications.[1] While it is an inactive form of Cy5 carboxylic

acid, it serves as a valuable tool for various research and development purposes, including its

use in biological imaging and as a non-reactive control.[4][5]

Physicochemical and Spectral Properties
A summary of the key quantitative data for sulfo-Cy5 diacid potassium salt is provided in the

table below. This information is essential for accurate preparation of stock solutions and for

designing experiments.
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Property Value Reference

Molecular Formula C₃₂H₃₇KN₂O₈S₂ [4]

Molecular Weight 680.87 g/mol [6]

Excitation Maximum (λex) 646 nm

Emission Maximum (λem) 662 nm

Molar Extinction Coefficient (ε) 271,000 L·mol⁻¹·cm⁻¹

Solubility
Highly soluble in water, DMSO,

and DMF
[4]

Storage (Solid)
-20°C for up to 24 months, in

the dark
[4]

Storage (In Solution)
-20°C for up to 1 month or

-80°C for up to 6 months
[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of sulfo-Cy5 diacid
potassium salt in dimethyl sulfoxide (DMSO). This concentrated stock is ideal for long-term

storage and for dilution into aqueous buffers for working solutions.

Materials:

Sulfo-Cy5 diacid potassium salt (MW: 680.87 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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Centrifuge

Procedure:

Equilibration: Allow the vial of sulfo-Cy5 diacid potassium salt to warm to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out a desired amount of the dye powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 6.81 mg of the dye.

Dissolution: Add the appropriate volume of anhydrous DMSO to the dye. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until all the dye is completely dissolved. A brief

centrifugation can help to collect all the solution at the bottom of the tube.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of an Aqueous Working Solution
This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer to prepare

a working solution for immediate use in experiments.

Materials:

10 mM sulfo-Cy5 diacid potassium salt stock solution in DMSO

Desired aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Microcentrifuge tubes or other suitable containers

Pipettes and sterile pipette tips

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature,

protected from light.
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Dilution: Dilute the stock solution to the desired final concentration in your aqueous buffer of

choice. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM

stock solution to 999 µL of PBS.

Mixing: Gently mix the solution by pipetting or brief vortexing.

Use: Use the freshly prepared working solution immediately for your application. Discard any

unused portion of the diluted aqueous solution.

Diagrams
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Workflow for Preparing Sulfo-Cy5 Diacid Potassium Salt Stock Solution

Stock Solution Preparation

Working Solution Preparation

Start: Obtain Sulfo-Cy5 Diacid
Potassium Salt Powder

Equilibrate vial to
room temperature

Weigh desired
amount of dye

Add anhydrous DMSO

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C
(Protected from light)

Thaw a single-use
aliquot of stock solution

Dilute with aqueous
buffer (e.g., PBS)

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for the preparation of sulfo-cy5 diacid potassium salt solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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